Cas no 2228149-32-2 (N,N-diethyl-4-(oxiran-2-yl)aniline)

• Product Name: N,N-diethyl-4-(oxiran-2-yl)aniline
• CAS No: 2228149-32-2
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5865903
• PubChem ID: 165656548
• Update Time: 2025-05-24

N,N-diethyl-4-(oxiran-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-4-(oxiran-2-yl)aniline
• 2228149-32-2
• EN300-1767263

• Inchi： 1S/C12H17NO/c1-3-13(4-2)11-7-5-10(6-8-11)12-9-14-12/h5-8,12H,3-4,9H2,1-2H3
• InChI Key： HHBORUGOOHOKHS-UHFFFAOYSA-N
• SMILES： O1CC1C1C=CC(=CC=1)N(CC)CC

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 15.8Ų

Additional information on N,N-diethyl-4-(oxiran-2-yl)aniline

Professional Introduction to N,N-diethyl-4-(oxiran-2-yl)aniline (CAS No. 2228149-32-2)

N,N-diethyl-4-(oxiran-2-yl)aniline, a compound with the chemical identifier CAS No. 2228149-32-2, represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in various scientific domains.

The molecular structure of N,N-diethyl-4-(oxiran-2-yl)aniline consists of an aniline core substituted with an oxirane group at the 4-position, further modified by diethylamino groups. This configuration imparts distinct reactivity and binding capabilities, making it a valuable candidate for further exploration in medicinal chemistry and material science. The presence of the oxirane ring, also known as an epoxide, introduces a high degree of versatility, enabling diverse chemical transformations that can be leveraged in synthetic pathways.

In recent years, there has been a surge in research focusing on the development of novel compounds with enhanced biological activity. N,N-diethyl-4-(oxiran-2-yl)aniline has emerged as a promising candidate in this context, particularly due to its ability to interact with biological targets in a manner that could lead to the development of new therapeutic agents. Studies have begun to explore its potential role in modulating various biological pathways, with initial findings suggesting significant promise.

One of the most intriguing aspects of N,N-diethyl-4-(oxiran-2-yl)aniline is its reactivity towards nucleophiles, a property that can be harnessed for the synthesis of more complex molecules. The oxirane ring is known for its ability to undergo ring-opening reactions with nucleophiles, leading to the formation of new carbon-carbon bonds. This characteristic makes it an excellent intermediate for constructing more intricate molecular architectures, which is particularly relevant in the synthesis of pharmaceuticals and agrochemicals.

The pharmaceutical industry has been particularly keen on exploring the potential of N,N-diethyl-4-(oxiran-2-yl)aniline due to its structural features that can mimic natural bioactive molecules. Initial computational studies have suggested that this compound may have interactions with enzymes and receptors that are involved in various disease pathways. These interactions could potentially lead to the development of new drugs that target conditions such as inflammation, cancer, and neurological disorders.

Moreover, the synthesis of N,N-diethyl-4-(oxiran-2-yl)aniline presents an interesting challenge for organic chemists. The compound's structure requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient routes to this compound, making it more accessible for further research. These improvements have been facilitated by the development of novel catalysts and reaction conditions that enhance selectivity and yield.

In the realm of material science, N,N-diethyl-4-(oxiran-2-yl)aniline has also shown promise as a building block for advanced materials. Its ability to undergo polymerization reactions makes it a candidate for creating novel polymers with tailored properties. These polymers could find applications in various industries, including electronics, coatings, and biodegradable materials. The oxirane group's reactivity allows for controlled polymerization, enabling the design of materials with specific mechanical and thermal properties.

The environmental impact of synthesizing and using N,N-diethyl-4-(oxiran-2-yl)aniline is another area of growing interest. Researchers are actively investigating sustainable synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles are being applied to develop methodologies that align with environmental regulations while maintaining high efficiency and yield. These efforts are crucial for ensuring that the production and use of this compound are environmentally responsible.

Collaborative efforts between academia and industry have been instrumental in advancing the understanding and application of N,N-diethyl-4-(oxiran-2-yl)aniline. By combining expertise from various disciplines, researchers are able to tackle complex challenges associated with this compound. This interdisciplinary approach has led to significant breakthroughs in both theoretical understanding and practical applications.

N,N-diethyl-4-(oxiran-2-yl)aniline appear promising as ongoing research continues to uncover new possibilities for its use. The compound's unique properties make it a versatile tool for chemists and biologists alike, offering opportunities for innovation across multiple scientific fields. As our understanding grows, so too will the applications derived from this remarkable molecule.